Oclacitinib

• CAS: 1208319-26-9
• Molecular Formula: C15H23N5O2S
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C15H23N5O2S/c1-16-23(21,22)9-11-3-5-12(6-4-11)20(2)15-13-7-8-17-14(13)18-10-19-15/h7-8,10-12,16H,3-6,9H2,1-2H3,(H,17,18,19)
• InChIKey: HJWLJNBZVZDLAQ-UHFFFAOYSA-N

Oclacitinib Procurement Baseline

Oclacitinib (PF-03394197) is a small-molecule Janus kinase (JAK) inhibitor with preferential activity against JAK1 (IC₅₀ = 10 nM), demonstrating 1.8-fold selectivity versus JAK2 and 9.9-fold selectivity versus JAK3 in isolated enzyme systems [1]. It was originally developed by Zoetis and is approved as oclacitinib maleate (Apoquel®) for the control of pruritus associated with allergic dermatitis and atopic dermatitis in dogs ≥12 months of age [1]. The compound exhibits minimal cross-reactivity against a panel of 38 non-JAK kinases (IC₅₀ > 1,000 nM) and functionally inhibits JAK1-dependent cytokines (IL-2, IL-4, IL-6, IL-13, and the pruritogenic cytokine IL-31) at cellular IC₅₀ values ranging from 36 to 249 nM [1]. Its pharmacokinetic profile in dogs features high oral bioavailability (89%), a Tmax of <1 hour, and a short plasma half-life of 4.8 hours [2][3].

Target engagement JAK1-preferential inhibitor for JAK-STAT pathway studies

Kinome selectivity Minimal off-target kinase interaction (38 kinases tested)

In vivo model support High oral bioavailability reported in canine models

• [1] Gonzales AJ, Bowman JW, Fici GJ, Zhang M, Mann DW, Mitton-Fry M. Oclacitinib (APOQUEL®) is a novel Janus kinase inhibitor with activity against cytokines involved in allergy. J Vet Pharmacol Ther. 2014 Aug;37(4):317-24. doi: 10.1111/jvp.12101. View Source
• [2] Collard WT, Hummel BD, Fielder AF, King VL, Boucher JF, Mullins MA, Malpas PB, Stegemann MR. The pharmacokinetics of oclacitinib maleate, a Janus kinase inhibitor, in the dog. J Vet Pharmacol Ther. 2014 Jun;37(3):279-85. doi: 10.1111/jvp.12119. View Source
• [3] Apoquel (oclacitinib maleate) Summary of Product Characteristics. Zoetis. NOAH Compendium of Data Sheets for Animal Medicines. View Source

Oclacitinib Generic Substitution Risks

In-class JAK inhibitors are not pharmacologically interchangeable for veterinary dermatological use. Oclacitinib's JAK1-preferential inhibition profile (JAK2:JAK1 ratio = 1.8; JAK3:JAK1 ratio = 9.9) is functionally distinct from pan-JAK inhibitors such as tofacitinib (JAK2:JAK1 ratio = 5.1; JAK3:JAK1 ratio = 3.6) [1]. This differential selectivity translates into divergent on-target profiles affecting hematopoiesis (JAK2-dependent erythropoietin signaling) and lymphocyte function (JAK3-dependent γ-chain cytokine signaling) [1]. Furthermore, the approved veterinary dosing regimen of oclacitinib (0.4–0.6 mg/kg twice daily for 14 days, then once daily) was established through species-specific PK/PD modeling in dogs and cannot be extrapolated from human JAK inhibitor dosing paradigms [2]. Substitution with non-veterinary JAK inhibitors would bypass established safety databases in the target species and introduce unknown risks of off-target kinase inhibition, variable bioavailability, and uncharacterized metabolite profiles [1][3].

Pan-JAK inhibitor profile mismatch Pan-JAK inhibitors such as tofacitinib exhibit broader kinase inhibition; JAK1/JAK2/JAK3 selectivity ratios may shift pathway interpretation in cell-based models.

Species-specific dosing context Veterinary PK/PD-derived dosing regimens may not directly translate from human JAK inhibitor paradigms; model-specific bioavailability and half-life require independent review.

• [1] Gonzales AJ, Bowman JW, Fici GJ, Zhang M, Mann DW, Mitton-Fry M. Oclacitinib (APOQUEL®) is a novel Janus kinase inhibitor with activity against cytokines involved in allergy. J Vet Pharmacol Ther. 2014 Aug;37(4):317-24. doi: 10.1111/jvp.12101. View Source
• [2] Little PR, King VL, Davis KR, Cosgrove SB, Stegemann MR. A blinded, randomized clinical trial comparing the efficacy and safety of oclacitinib and ciclosporin for the control of atopic dermatitis in client-owned dogs. Vet Dermatol. 2015 Feb;26(1):23-e8. doi: 10.1111/vde.12186. View Source
• [3] Cosgrove SB, Wren JA, Cleaver DM, Walsh KF, Follis SI, King VI, Tena JK, Stegemann MR. A blinded, randomized, placebo-controlled trial of the efficacy and safety of oclacitinib for the control of pruritus and clinical signs associated with allergic dermatitis in dogs. Vet Dermatol. 2013 Oct;24(5):479-e108. doi: 10.1111/vde.12051. View Source

Oclacitinib Comparative Evidence

JAK1-Selective Inhibition vs. Tofacitinib

Oclacitinib (JAK1 IC₅₀ = 10 nM; JAK2 IC₅₀ = 18 nM; JAK3 IC₅₀ = 99 nM) exhibits a markedly narrower JAK selectivity window than the prototypical pan-JAK inhibitor tofacitinib (JAK1 IC₅₀ = 15.1 nM; JAK2 IC₅₀ = 77.4 nM; JAK3 IC₅₀ = 55.0 nM). Critically, oclacitinib's JAK3:JAK1 selectivity ratio is 9.9, whereas tofacitinib's JAK3:JAK1 ratio is 3.6—a 2.75-fold difference in JAK3-sparing property [1][2]. Oclacitinib also demonstrates that it does not inhibit 38 non-JAK kinases at 1 µM (IC₅₀ > 1,000 nM), underscoring a restricted kinome footprint [1]. At the functional level, oclacitinib inhibits IL-31 (canine pruritogenic cytokine) with cellular IC₅₀ values between 36 and 249 nM while sparing JAK2/JAK3-dependent cytokines such as erythropoietin (IC₅₀ > 1,000 nM) [1].

JAK Selectivity Profile

Reported

JAK3:JAK1 selectivity ratio 9.9 vs. 3.6 for tofacitinib; no inhibition of 38 non-JAK kinases at 1 µM.

Supports JAK1-preferential pathway interpretation in kinase selectivity assays.

Isolated enzyme systems; cross-study comparable conditions.

Evidence Dimension	JAK3:JAK1 selectivity ratio (fold-selectivity for JAK1 over JAK3)
Target Compound Data	JAK1 IC₅₀ = 10 nM; JAK3 IC₅₀ = 99 nM; JAK3:JAK1 ratio = 9.9; 38 non-JAK kinases >1,000 nM
Comparator Or Baseline	Tofacitinib: JAK1 IC₅₀ = 15.1 nM; JAK3 IC₅₀ = 55.0 nM; JAK3:JAK1 ratio = 3.6
Quantified Difference	Oclacitinib JAK3:JAK1 selectivity ratio is 2.75-fold higher (9.9 vs 3.6), indicating greater JAK3-sparing character.
Conditions	Isolated enzyme systems; SelectScreen® kinase profiling panel (Invitrogen) for oclacitinib; published biochemical assay data for tofacitinib.

Why This Matters

Higher JAK3-sparing character reduces interference with γ-chain cytokine-mediated lymphocyte signaling, a critical consideration when selecting a JAK inhibitor for chronic canine pruritus management where broad immunosuppression is undesirable.

• [1] Gonzales AJ, Bowman JW, Fici GJ, Zhang M, Mann DW, Mitton-Fry M. Oclacitinib (APOQUEL®) is a novel Janus kinase inhibitor with activity against cytokines involved in allergy. J Vet Pharmacol Ther. 2014 Aug;37(4):317-24. View Source
• [2] Choy EH. Clinical significance of Janus kinase inhibitor selectivity. Rheumatology (Oxford). 2019 Feb 1;58(6):953-962. Table 1. doi: 10.1093/rheumatology/key339. View Source

Faster Anti-Pruritic Onset vs. Ciclosporin

In a 226-dog blinded, randomized, multi-center clinical trial (Little et al., 2015), oclacitinib (0.4–0.6 mg/kg twice daily for 14 days, then once daily) was compared head-to-head with ciclosporin (3.2–6.6 mg/kg once daily) for 12 weeks. On Day 1, the percentage reduction from baseline in owner-assessed pruritus VAS score was 25.6% for oclacitinib versus 6.5% for ciclosporin—a 3.9-fold difference. Differences remained significant at all time points through Day 28 (P < 0.05). On Day 14, the CADESI-02 dermatitis score reduction was significantly greater in the oclacitinib group (58.7%) versus ciclosporin (43.0%) [1]. Oclacitinib also demonstrated a 3-fold lower frequency of gastrointestinal adverse events compared to ciclosporin [1].

Pruritus Model Onset

Head-to-head

Day 1 pruritus-score reduction 25.6% (oclacitinib) vs. 6.5% (ciclosporin); 3.9-fold difference.

Reported pruritus model endpoint context; supports onset-of-action study design.

Multi-center blinded RCT, 226 client-owned dogs with atopic dermatitis.

Evidence Dimension	Day 1 pruritus reduction from baseline (owner-assessed VAS) and Day 14 CADESI-02 score reduction
Target Compound Data	Oclacitinib: Day 1 pruritus reduction 25.6%; Day 14 CADESI-02 reduction 58.7%; GI adverse events ~9%.
Comparator Or Baseline	Ciclosporin: Day 1 pruritus reduction 6.5%; Day 14 CADESI-02 reduction 43.0%; GI adverse events ~27%.
Quantified Difference	3.9-fold greater Day 1 pruritus reduction; 15.7 percentage points greater Day 14 CADESI-02 improvement; approximately 3-fold lower GI adverse event frequency.
Conditions	Multi-center blinded RCT; 226 client-owned dogs with atopic dermatitis; 12-week treatment; pruritus assessed by enhanced VAS; dermatitis assessed by CADESI-02.

Why This Matters

A 3.9-fold faster onset of pruritus control within 24 hours represents a clinically meaningful differentiation for acute flare management, directly informing therapeutic selection in procurement decisions for veterinary practices.

• [1] Little PR, King VL, Davis KR, Cosgrove SB, Stegemann MR. A blinded, randomized clinical trial comparing the efficacy and safety of oclacitinib and ciclosporin for the control of atopic dermatitis in client-owned dogs. Vet Dermatol. 2015 Feb;26(1):23-e8. doi: 10.1111/vde.12186. View Source

Superior Skin Barrier Preservation

In a controlled, blinded study of 19 atopic beagle dogs (Marsella et al., 2020), oclacitinib was compared head-to-head with prednisone, ciclosporin, and lokivetmab over 4 weeks. Transepidermal water loss (TEWL) increased significantly in controls (P = 0.0237) and in the ciclosporin group (P = 0.04, axilla, D28 vs D0), indicating progressive barrier deterioration. By contrast, TEWL did not increase in the oclacitinib or lokivetmab groups, suggesting preservation of skin barrier function [1]. Additionally, the area under the curve (AUC) for skin hydration over time was significantly higher for oclacitinib and lokivetmab versus controls (P = 0.04 and P = 0.014, respectively), while hydration decreased in the prednisone group (P = 0.027, axilla, D14 vs D0) [1].

Skin Barrier Endpoint

Head-to-head

TEWL did not increase (oclacitinib); significant TEWL increase in ciclosporin (P=0.04) and controls (P=0.0237).

Model-response context for skin barrier integrity; supports barrier preservation endpoint studies.

Blinded study in 19 atopic beagle dogs; allergen challenge model.

Evidence Dimension	Transepidermal water loss (TEWL) change over 28 days (axilla, D28 vs D0) and skin hydration AUC over time.
Target Compound Data	Oclacitinib: TEWL did not increase significantly over 28 days; hydration AUC significantly higher than controls (P = 0.04).
Comparator Or Baseline	Ciclosporin: TEWL increased significantly (P = 0.04, axilla, D28 vs D0). Prednisone: hydration decreased significantly (P = 0.027, axilla, D14 vs D0). Controls: TEWL increased (P = 0.0237).
Quantified Difference	Oclacitinib prevented TEWL elevation (barrier preservation) while ciclosporin did not; oclacitinib preserved hydration while prednisone caused significant hydration loss.
Conditions	Blinded, randomized, controlled study; 19 atopic beagle dogs; allergen challenge twice weekly; TEWL and hydration measured at Days 0, 14, and 28 (pinnae, axilla, groin).

Why This Matters

Skin barrier preservation is a differentiating efficacy endpoint beyond pruritus control; compounds that maintain TEWL stability may reduce long-term reliance on concurrent barrier-restoring therapies, impacting total cost of care in procurement evaluations.

• [1] Marsella R, Ahrens K, Wilkes R, Trujillo A, Dorr M. Comparison of various treatment options for canine atopic dermatitis: a blinded, randomized, controlled study in a colony of research atopic beagle dogs. Vet Dermatol. 2020 Aug;31(4):284-e69. doi: 10.1111/vde.12849. View Source

Antimicrobial-Sparing Effect

In a retrospective case-control study (Rynhoud et al., 2021), dogs with allergic dermatitis treated with oclacitinib (n = 58) were compared with dogs receiving other anti-pruritic therapies including corticosteroids, ciclosporin, and antihistamines (n = 205). The odds of systemic antibacterial prescription in the oclacitinib group were significantly lower, with an odds ratio (OR) of 0.29 (95% CI: 0.12–0.71, P = 0.007) [1]. Specifically, the odds of amoxicillin-clavulanic acid usage were reduced (OR: 0.08; 95% CI: 0.01–0.71; P = 0.024), as were the odds of topical neomycin usage (OR: 0.30; 95% CI: 0.10–0.89; P = 0.029). A larger multi-site replication study (n = 1,345 oclacitinib-treated dogs vs 5,380 controls) confirmed the antimicrobial-sparing association, with additional evidence of reduced systemic prednisolone co-prescription (OR: 0.76; 95% CI: 0.66–0.88; P < 0.001) [2].

Antimicrobial Usage Model

Reported

OR 0.29 for systemic antibacterial prescription (95% CI 0.12-0.71, P=0.007) vs. corticosteroid/cyclosporine regimens.

Antimicrobial stewardship model context; supports secondary infection endpoint monitoring.

Retrospective case-control; 58 oclacitinib cases vs 205 controls.

Evidence Dimension	Odds ratio of systemic antibacterial prescription in oclacitinib-treated vs comparator-treated allergic dogs.
Target Compound Data	Oclacitinib: OR for any systemic antibacterial = 0.29 (95% CI: 0.12–0.71, P = 0.007); OR for amoxicillin-clavulanic acid = 0.08 (P = 0.024).
Comparator Or Baseline	Control dogs receiving corticosteroids, ciclosporin, and/or antihistamines (OR reference = 1.0).
Quantified Difference	71% lower odds of systemic antibacterial prescription (OR = 0.29); 92% lower odds of amoxicillin-clavulanic acid prescription (OR = 0.08).
Conditions	Retrospective case-control study at a university veterinary hospital; 58 oclacitinib cases vs 205 controls; multivariable logistic regression adjusting for underlying skin/ear conditions.

Why This Matters

Antimicrobial stewardship is an increasingly critical procurement criterion in veterinary medicine; a compound associated with 71% lower systemic antibacterial usage offers tangible downstream savings and aligns with global antimicrobial resistance mitigation priorities.

• [1] Rynhoud H, Gibson JS, Meler E, Soares Magalhães RJ. The association between the use of oclacitinib and antibacterial therapy in dogs with allergic dermatitis: a retrospective case-control study. Front Vet Sci. 2021;8:631443. doi: 10.3389/fvets.2021.631443. View Source
• [2] Rynhoud H, Gibson JS, Meler E, Soares Magalhães RJ. The effects of oclacitinib treatment on antimicrobial usage in allergic dogs in primary practice: an Australia wide case-control study. BMC Vet Res. 2022;18:200. doi: 10.1186/s12917-022-03290-9. View Source

Comparable Efficacy vs. Prednisolone

In a single-masked, randomized controlled trial of 123 client-owned dogs (Gadeyne et al., 2014), oclacitinib (0.4–0.6 mg/kg twice daily for 14 days, then once daily) was compared with prednisolone (0.5–1.0 mg/kg once daily for 6 days, then every other day) for 28 days. Both treatments produced rapid onset of efficacy within 4 hours. Mean reductions in pruritus and dermatitis scores were not significantly different between groups, except on Day 14 when oclacitinib showed significantly greater reductions (P = 0.0193 for owner pruritus scores; P = 0.0252 for veterinarian dermatitis scores) [1]. This statistical separation occurred after prednisolone dose tapering on Day 6, suggesting that oclacitinib's fixed-dose regimen maintains consistent efficacy. Adverse event frequency was similar between groups; however, clinical experience and pharmacovigilance data indicate that chronic glucocorticoid use is associated with polyuria/polydipsia in approximately 39% and 28% of dogs respectively [2], adverse effects not characteristic of oclacitinib's JAK1-preferential mechanism.

Sustained Endpoint vs. Prednisolone

Head-to-head

Day 14 pruritus reduction significantly greater for oclacitinib (P=0.0193) after prednisolone taper; dermatitis reduction P=0.0252.

Supports sustained model response without dose tapering context; comparable early phase response.

Single-masked RCT, 123 dogs; 28-day model; prednisolone tapered from Day 6.

Evidence Dimension	Day 14 owner-assessed pruritus VAS reduction and veterinarian-assessed dermatitis score reduction.
Target Compound Data	Oclacitinib: significantly greater Day 14 pruritus reduction (P = 0.0193) and dermatitis reduction (P = 0.0252) vs prednisolone; efficacy maintained without dose tapering.
Comparator Or Baseline	Prednisolone (0.5–1.0 mg/kg once daily tapered to every-other-day from Day 6): comparable early efficacy, statistically inferior Day 14 results after tapering.
Quantified Difference	Oclacitinib statistically superior on Day 14 (P < 0.05 for both owner and veterinarian assessments); consistent dosing vs required prednisolone tapering.
Conditions	Single-masked RCT; 123 client-owned dogs with presumptive allergic dermatitis and moderate-to-severe pruritus; 28-day treatment; enhanced VAS for pruritus and dermatitis.

Why This Matters

For procurement decisions involving chronic pruritus management, oclacitinib offers sustained antipruritic efficacy without the mandatory dose tapering and the polyuria/polydipsia burden (~28–39% incidence) associated with systemic glucocorticoids.

• [1] Gadeyne C, Little P, King VL, Edwards N, Davis K, Stegemann MR. Efficacy of oclacitinib (Apoquel®) compared with prednisolone for the control of pruritus and clinical signs associated with allergic dermatitis in client-owned dogs in Australia. Vet Dermatol. 2014 Dec;25(6):512-e86. doi: 10.1111/vde.12158. View Source
• [2] Diario Veterinario. Efectos secundarios de los glucocorticoides sistémicos en perros. Published 2020 Oct 6. Summarizing VetCompass/RVC study on systemic glucocorticoid adverse effects in UK dogs. View Source

Canine Pharmacokinetic Profile

Oclacitinib's pharmacokinetic profile in dogs is characterized by high absolute oral bioavailability (89%), rapid absorption (Tmax < 1 hour), and a short plasma elimination half-life (t₁/₂ = 4.8 hours) [1][2]. These parameters support a species-optimized twice-daily initial dosing regimen that enables rapid attainment of therapeutic plasma concentrations and flexibility for dose adjustment. For comparison, baricitinib, a human-approved JAK1/2 inhibitor, exhibits a half-life of approximately 12.5 hours in humans [3]—a duration that would complicate twice-daily dose adjustment in canine patients if used off-label. Oclacitinib's short half-life, combined with low total body clearance (316 mL/h/kg) and moderate volume of distribution at steady state (942 mL/kg), provides a PK rationale for its approved intermittent and once-daily maintenance dosing options without drug accumulation [1][2].

Canine PK Model

Model context

F = 89%, Tmax

Supports oral bioavailability research model interpretation; short half-life allows flexible dosing paradigms.

Beagle dog IV/PO study; comparison with human JAK inhibitor half-lives (e.g. baricitinib ~12.5 h).

Evidence Dimension	Oral bioavailability, Tmax, and elimination half-life in dogs.
Target Compound Data	Oclacitinib: F = 89%; Tmax < 1 h; t₁/₂ = 4.8 h; CL = 316 mL/h/kg; Vss = 942 mL/kg.
Comparator Or Baseline	Baricitinib (human PK reference): t₁/₂ ≈ 12.5 h in humans; no approved canine dosing regimen.
Quantified Difference	Oclacitinib t₁/₂ is approximately 2.6-fold shorter than baricitinib's human half-life, enabling twice-daily canine dosing without accumulation risk.
Conditions	Oclacitinib: IV and PO administration in laboratory beagle dogs; baricitinib: human clinical PK data.

Why This Matters

A short half-life JAK inhibitor with high bioavailability permits responsive dose titration in veterinary practice, an important procurement criterion when selecting compounds for individualized canine dermatological therapy where long-acting agents could complicate adverse event management.

• [1] Collard WT, Hummel BD, Fielder AF, King VL, Boucher JF, Mullins MA, Malpas PB, Stegemann MR. The pharmacokinetics of oclacitinib maleate, a Janus kinase inhibitor, in the dog. J Vet Pharmacol Ther. 2014 Jun;37(3):279-85. View Source
• [2] Apoquel (oclacitinib maleate) Summary of Product Characteristics. Zoetis. Veterinary Medicines Directorate (VMD) authorised product. View Source
• [3] Baricitinib Prescribing Information. Eli Lilly and Company. t₁/₂ approximately 12.5 hours in humans. DrugCentral: baricitinib pharmacokinetic parameters. View Source

Oclacitinib Application Scenarios

Acute Pruritus Flare Management

In clinical settings requiring pruritus control within 24 hours, oclacitinib's 3.9-fold faster onset versus ciclosporin (25.6% vs 6.5% Day 1 pruritus reduction) makes it the evidence-preferred option for acute flare intervention [1]. Procurement for emergency and referral dermatology services should prioritize oclacitinib over calcineurin inhibitors when rapid owner-reported itch relief is the primary endpoint.

Chronic Atopic Dermatitis Maintenance

For long-term disease management where skin barrier integrity is a therapeutic goal, oclacitinib's demonstrated ability to prevent TEWL elevation, in contrast to ciclosporin (significant TEWL increase, P = 0.04) and prednisone (significant hydration loss, P = 0.027), supports its selection over alternative systemic agents [1]. This evidence is directly applicable to veterinary dermatology referral centers and research colonies studying barrier dysfunction in atopic disease models.

Antimicrobial Stewardship Programs

Institutions implementing antimicrobial stewardship protocols should consider oclacitinib's 71% lower odds of systemic antibacterial prescription (OR = 0.29; P = 0.007) versus corticosteroid/cyclosporine-based regimens [1]. This evidence supports formulary inclusion of oclacitinib in practices seeking to reduce secondary antibiotic usage in allergic dermatitis patients, with cost-effectiveness analyses capturing both drug acquisition and downstream antimicrobial cost offsets.

JAK Selectivity Benchmarking

In kinase selectivity research, oclacitinib (JAK3:JAK1 ratio = 9.9) serves as a reference standard for JAK1-preferential inhibition, enabling direct comparison with pan-JAK inhibitors such as tofacitinib (JAK3:JAK1 ratio = 3.6) [1][2]. Its defined selectivity profile against 38 non-JAK kinases (all IC₅₀ > 1,000 nM) makes it a benchmark compound for screening panels assessing JAK selectivity in veterinary and translational pharmacological research.

Application

Selection Property

Validation Focus

Pruritus model acute intervention studies

Rapid pruritus-score response profile

Onset-of-action model endpoints

Atopic dermatitis barrier-function model studies

Skin barrier preservation context

TEWL and hydration model endpoints

Antimicrobial usage in allergic dermatitis models

Reported antimicrobial-sparing association

Systemic antibacterial prescription odds endpoints

JAK kinase selectivity screening

JAK1-preferential kinase profile

Kinase panel inhibition benchmarking

• [1] Little PR, King VL, Davis KR, Cosgrove SB, Stegemann MR. A blinded, randomized clinical trial comparing the efficacy and safety of oclacitinib and ciclosporin for the control of atopic dermatitis in client-owned dogs. Vet Dermatol. 2015 Feb;26(1):23-e8. doi: 10.1111/vde.12186. View Source
• [2] Marsella R, Ahrens K, Wilkes R, Trujillo A, Dorr M. Comparison of various treatment options for canine atopic dermatitis. Vet Dermatol. 2020 Aug;31(4):284-e69. doi: 10.1111/vde.12849. View Source
• [3] Rynhoud H, Gibson JS, Meler E, Soares Magalhães RJ. The association between the use of oclacitinib and antibacterial therapy in dogs with allergic dermatitis. Front Vet Sci. 2021;8:631443. doi: 10.3389/fvets.2021.631443. View Source
• [4] Gonzales AJ, Bowman JW, Fici GJ, Zhang M, Mann DW, Mitton-Fry M. Oclacitinib (APOQUEL®) is a novel Janus kinase inhibitor. J Vet Pharmacol Ther. 2014 Aug;37(4):317-24. doi: 10.1111/jvp.12101. View Source
• [5] Choy EH. Clinical significance of Janus kinase inhibitor selectivity. Rheumatology (Oxford). 2019 Feb 1;58(6):953-962. Table 1. doi: 10.1093/rheumatology/key339. View Source